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Introduction
Endrin is an organochlorine pesticide that was widely used in agriculture for insect and rodent

control.[1] Due to its persistence in the environment and high toxicity, its use has been banned

in many countries.[1] Endrin can transform into metabolites such as Endrin aldehyde and

Endrin ketone through exposure to light and heat.[1][2] Endrin ketone, a major degradation

product, is frequently included in pesticide residue monitoring programs due to its potential

toxicity and persistence.[3]

These application notes provide detailed methodologies for the extraction, cleanup, and

analysis of Endrin ketone residues in various environmental and food matrices. The protocols

primarily focus on the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and

Safe) method coupled with gas chromatography (GC) for detection.

Data Presentation
The following tables summarize the quantitative data from various studies on the analysis of

Endrin and its metabolite, Endrin ketone.

Table 1: Method Performance for Endrin and Endrin Ketone in Food Matrices
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Matrix
Analytic
al
Method

Analyte
LOD
(mg/kg)

LOQ
(mg/kg)

Recover
y (%)

RSD (%)
Referen
ce

Chicken,

Pork,

Beef,

Egg, Milk

QuEChE

RS, GC-

μECD

Endrin 0.003 0.01
75.63 -

117.92
≤ 8.52

δ-Keto

endrin
0.003 0.01

75.63 -

117.92
≤ 8.52

Whole

Milk

QuEChE

RS, GC-

MS/MS

Endrin

Ketone
-

< 5

ng/mL
70 - 120 < 20

Lettuce

QuEChE

RS, GC-

MS

Endrin

Ketone
-

0.5 - 2.5

µg/g
70 - 120 < 15

Green

Leafy

Vegetabl

es

Fe3O4

MNPs-

QuEChE

RS-

DLLME,

GC-MS

Endrin

Ketone

0.15–

0.32

µg/kg

0.45–

0.96

µg/kg

78.6 -

107.7
≤ 7.5

Table 2: Method Performance for Endrin and Endrin Ketone in Environmental Matrices

Matrix
Analytic
al
Method

Analyte LOD LOQ
Recover
y (%)

RSD (%)
Referen
ce

Soil

QuEChE

RS, GC-

MS

Endrin

Ketone
- - - -

Water GC-ECD
Endrin

Ketone
- - - -
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Experimental Protocols
Protocol 1: Analysis of Endrin and δ-Keto Endrin in
Food Products of Animal Origin (Modified QuEChERS
with GC-μECD)
This protocol is adapted from the method described by Rahman et al. (2018).

1. Sample Preparation and Homogenization:

Homogenize 10 g of the animal-derived food sample (chicken, pork, beef, egg, or milk).

2. Extraction:

Place the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acidified acetonitrile (1% acetic acid in acetonitrile).

Add internal standards if necessary.

Add 4 g of anhydrous magnesium sulfate (MgSO₄) and 1 g of sodium acetate (NaOAc).

Shake vigorously for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

3. Cleanup (Dispersive Solid-Phase Extraction - d-SPE):

Take a 1 mL aliquot of the supernatant (acetonitrile layer).

Transfer it to a 2 mL microcentrifuge tube containing 150 mg of anhydrous MgSO₄ and a

dual-layer Solid-Phase Extraction (SPE) cartridge with Supelclean ENVI-Carb (upper layer)

and Primary Secondary Amine (PSA) (lower layer).

Vortex for 30 seconds.

Centrifuge at 10,000 rpm for 5 minutes.
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4. Analysis by GC-μECD:

Transfer the final extract into an autosampler vial.

Inject 1 μL of the extract into the GC-μECD system.

GC-μECD Parameters:

Parameter Setting

GC System Agilent 7890A or equivalent

Column
HP-5MS (30 m x 0.25 mm, 0.25 μm) or

equivalent

Injector Temperature 250°C

Injection Mode Splitless

Oven Temperature Program
Initial 80°C (hold 1 min), ramp to 180°C at

25°C/min, then to 280°C at 5°C/min (hold 5 min)

Carrier Gas Helium at 1.0 mL/min

Detector Micro Electron Capture Detector (μECD)

Detector Temperature 300°C

Makeup Gas Nitrogen

Protocol 2: General QuEChERS Method for Vegetable
Samples with GC-MS Analysis
This is a generalized protocol based on several sources for the analysis of pesticide residues in

vegetables.

1. Sample Preparation:

Chop and homogenize the vegetable sample.

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.
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2. Extraction:

Add 10 mL of acetonitrile.

Add appropriate internal standards.

Add the QuEChERS salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g

disodium citrate sesquihydrate).

Shake vigorously for 1 minute.

Centrifuge at ≥3000 x g for 5 minutes.

3. Cleanup (d-SPE):

Transfer a 1 mL aliquot of the acetonitrile extract to a 2 mL d-SPE tube containing 150 mg

MgSO₄, 50 mg PSA, and 50 mg C18.

Vortex for 30 seconds.

Centrifuge for 5 minutes.

4. Analysis by GC-MS:

Transfer the supernatant to an autosampler vial.

Inject 1 μL into the GC-MS system.

GC-MS Parameters:
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Parameter Setting

GC System Agilent 7890B or equivalent

Column
HP-5ms Ultra Inert (30 m x 0.25 mm, 0.25 µm)

or equivalent

Injector Temperature 280°C

Injection Mode Pulsed Splitless

Oven Temperature Program

Initial 70°C (hold 2 min), ramp to 150°C at

25°C/min, then to 200°C at 3°C/min, and finally

to 280°C at 8°C/min (hold 10 min)

Carrier Gas Helium at 1.2 mL/min

MS System
Agilent 7000 Series Triple Quadrupole or

equivalent

Ionization Mode Electron Ionization (EI)

Acquisition Mode Multiple Reaction Monitoring (MRM)

MRM Transitions for Endrin Ketone Precursor Ion: 317, Product Ions: 281, 101

Visualizations
Transformation of Endrin to Endrin Ketone
Endrin can be transformed into Endrin ketone through photolytic reactions, which involve the

rearrangement of its chemical structure upon exposure to light.

Endrin

Endrin Ketone

Photolytic Rearrangement

Light (UV Radiation)

Click to download full resolution via product page
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Caption: Transformation of Endrin to Endrin Ketone.

Experimental Workflow for Pesticide Residue Analysis
The following diagram illustrates the general workflow for the analysis of Endrin ketone in

various sample matrices using the QuEChERS method followed by GC analysis.
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Caption: General workflow for Endrin Ketone residue analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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